Cas no 1103684-02-1 (lespecyrtin C1)

lespecyrtin C1 structure
lespecyrtin C1 structure
Product name:lespecyrtin C1
CAS No:1103684-02-1
MF:C20H20O4
MW:324.370406150818
CID:2074808
PubChem ID:25195061

lespecyrtin C1 Chemical and Physical Properties

Names and Identifiers

    • lespecyrtin C1
    • (+)-Lespecyrtin C1
    • CHEMBL549416
    • 1103684-02-1
    • 3-(4-hydroxyphenyl)-1-(4-hydroxy-2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-yl)propan-1-one
    • Inchi: InChI=1S/C20H20O4/c1-12(2)19-11-16-18(24-19)10-8-15(20(16)23)17(22)9-5-13-3-6-14(21)7-4-13/h3-4,6-8,10,19,21,23H,1,5,9,11H2,2H3
    • InChI Key: VOGSGMTZZJCGMI-UHFFFAOYSA-N
    • SMILES: CC(=C)C1Cc2c(O1)ccc(C(=O)CCc1ccc(O)cc1)c2O

Computed Properties

  • Exact Mass: 324.13615911Da
  • Monoisotopic Mass: 324.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.146
  • Topological Polar Surface Area: 66.8Ų

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